Cas no 54340-91-9 (methyl 2-hydroxyheptanoate)
methyl 2-hydroxyheptanoate structure
Product Name:methyl 2-hydroxyheptanoate
CAS No:54340-91-9
MF:C8H16O3
MW:160.210843086243
MDL:MFCD16693801
CID:1588628
PubChem ID:560780
Update Time:2025-04-21
methyl 2-hydroxyheptanoate Chemical and Physical Properties
Names and Identifiers
-
- Heptanoic acid, 2-hydroxy-, methyl ester
- 2-Hydroxyheptanoic acid methyl ester
- methyl 2-hydroxyheptanoate
- EN300-245922
- CS-0242196
- DB-303387
- Z965047444
- 54340-91-9
- methyl2-hydroxyheptanoate
- AKOS011494374
- SCHEMBL1566085
- ZKBFAXBOTWDLBL-UHFFFAOYSA-N
-
- MDL： MFCD16693801
- Inchi： 1S/C8H16O3/c1-3-4-5-6-7(9)8(10)11-2/h7,9H,3-6H2,1-2H3
- InChI Key： ZKBFAXBOTWDLBL-UHFFFAOYSA-N
- SMILES： OC(C(=O)OC)CCCCC
Computed Properties
- Exact Mass: 160.10998
- Monoisotopic Mass: 160.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 112
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
methyl 2-hydroxyheptanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B587713-10mg |
methyl 2-hydroxyheptanoate |
54340-91-9 | 10mg |
$ 70.00 | 2022-06-01 | ||
| TRC | B587713-50mg |
methyl 2-hydroxyheptanoate |
54340-91-9 | 50mg |
$ 230.00 | 2022-06-01 | ||
| TRC | B587713-100mg |
methyl 2-hydroxyheptanoate |
54340-91-9 | 100mg |
$ 340.00 | 2022-06-01 | ||
| Enamine | EN300-245922-0.05g |
methyl 2-hydroxyheptanoate |
54340-91-9 | 85% | 0.05g |
$174.0 | 2024-06-19 | |
| Enamine | EN300-245922-0.1g |
methyl 2-hydroxyheptanoate |
54340-91-9 | 85% | 0.1g |
$257.0 | 2024-06-19 | |
| Enamine | EN300-245922-0.25g |
methyl 2-hydroxyheptanoate |
54340-91-9 | 85% | 0.25g |
$367.0 | 2024-06-19 | |
| Enamine | EN300-245922-0.5g |
methyl 2-hydroxyheptanoate |
54340-91-9 | 85% | 0.5g |
$579.0 | 2024-06-19 | |
| Enamine | EN300-245922-1.0g |
methyl 2-hydroxyheptanoate |
54340-91-9 | 85% | 1.0g |
$743.0 | 2024-06-19 | |
| Enamine | EN300-245922-2.5g |
methyl 2-hydroxyheptanoate |
54340-91-9 | 85% | 2.5g |
$1454.0 | 2024-06-19 | |
| Enamine | EN300-245922-5.0g |
methyl 2-hydroxyheptanoate |
54340-91-9 | 85% | 5.0g |
$2152.0 | 2024-06-19 |
methyl 2-hydroxyheptanoate Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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